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Compound of Interest

Compound Name: Basic Yellow 87

Cat. No.: B1141925

This technical guide provides an in-depth overview of the chemical compound Basic Yellow 87,
catering to researchers, scientists, and professionals in drug development. It covers its
nomenclature, chemical and physical properties, and common applications.

Nomenclature

o |[UPAC Name: N-methyl-N-[(E)-(1-methylpyridin-1-ium-4-yl)methylideneamino]aniline;methyl
sulfate[1][2][3]

« CAS Number: 68259-00-7[1][3]

Synonyms

Basic Yellow 87 is known by a variety of synonyms in commercial and scientific contexts.
These include:

Maxilon yellow 4GL[1][2][3][4][5]

Vibracolor Citrus Gelb (Vibracolor Citrus Yellow)[1][3]

Pyridinium, 1-methyl-4-[(methylphenylhydrazono)methyl]-, methyl sulfate[1][5][6]

C.l. Basic Yellow 87[1][5][6]

Calcozine Yellow FW[4][7]
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» Cationic Yellow M 4GL[4][8]
« CITRUS YELLOWI[1][5]

« COLOREX BY87[1][5]

« EINECS 269-503-2[1][6]

e 4-FORMYL-1-METHYLPYRIDINIUM METHYL SULFATE,
METHYLPHENYLHYDRAZONE[1][5]

e Pyridinium, 1-methyl-4-((2-methyl-2-phenylhydrazinylidene)methyl)-, methyl sulfate (1:1)[1]
[5]

Chemical and Physical Properties

A summary of the key quantitative data for Basic Yellow 87 is presented in the table below,
compiled from various sources.

Property Value Source(s)
Molecular Formula C15H19N304Ss [11[2][3]
Molecular Weight 337.4 g/mol [1112][3]

Yellow to Orange Solid
Appearance _ [3]
Crystalline Powder

Melting Point 140°C (decomposes) [3]
Solubility in Water 40 g/L at 20°C [3]
log Pow -1.69 9]

Experimental Protocols

While detailed experimental protocols for the synthesis or analysis of Basic Yellow 87 are not
extensively available in the public domain, its primary application is in the cosmetics industry as
a hair dye.[9][10] The Cosmetic Ingredient Review (CIR) has assessed its safety for this use.[1]
[9] Formulations for semi-permanent hair dyes may contain up to 1% Basic Yellow 87, while
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coloring shampoos contain up to 0.02%.[9] In oxidative hair dye formulations, it is used at a
final concentration of 0.1% after being mixed with an oxidizing agent.[3][9]

The analytical method cited for assaying the purity of Basic Yellow 87 is High-Performance
Liquid Chromatography (HPLC), with a specified minimum assay of 80.0%.[3]

Logical Relationships

The following diagram illustrates the relationship between the primary identifiers of Basic Yellow

87 and its key characteristics.
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CAS Number.
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Molecular Weight: 337.4 g/mol

Appearance: Yellow Powder
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Click to download full resolution via product page

Caption: A diagram illustrating the core identifiers and properties of Basic Yellow 87.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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